Cas no 5768-87-6 (2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid)
5768-87-6 structure
Product Name:2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
CAS No:5768-87-6
MF:C20H14O4
MW:318.322765827179
CID:947413
PubChem ID:2735117
Update Time:2025-04-19
2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
- 2-[(4-hydroxyphenyl)-(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
- alpha-(p-Hydroxyphenyl)-alpha-(4-oxo-2,5-cyclohexadien-1-ylidene)-o-toluic acid
- benzoic acid, 2-[(4-hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-
- BDBM50206430
- 5768-87-6
- Benzoic acid, 2-((4-hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl)-
- DTXSID10973276
- 2-((4-Hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl)benzoic acid
- SR-01000117802
- AKOS024269712
- CHEMBL222562
- SCHEMBL13723093
- o-Toluic acid, alpha-(p-hydroxyphenyl)-alpha-4-oxo-2,5-cyclohexadien-1-ylidene-
- SR-01000117802-1
- 2-((4-hydroxyphenyl)(4-oxocyclohexa-2,5-dienylidene)methyl)benzoic acid
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- Inchi: 1S/C20H14O4/c21-15-9-5-13(6-10-15)19(14-7-11-16(22)12-8-14)17-3-1-2-4-18(17)20(23)24/h1-12,21H,(H,23,24)
- InChI Key: GGCFKQBFXFYVGD-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)/C(=C1\C=CC(C=C\1)=O)/C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 318.08922
- Monoisotopic Mass: 318.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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